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Compound Name:
4,4-Dimethyl-2-(2-

oxopropyl)cyclohexan-1-one

CAS No.: 163128-46-9

Cat. No.: B3323276

Get Quote

Executive Summary
In the synthesis of terpenoids and complex pharmaceutical intermediates, 4,4-dimethyl-2-

cyclohexen-1-one (CAS: 1073-13-8) serves as a critical Michael acceptor.[1] Its gem-dimethyl

group blocks aromatization, making it a stable yet reactive enone building block.[1][2] However,

commercial lots vary significantly in purity, often containing the saturated analog (4,4-

dimethylcyclohexanone) or residual solvents from synthesis (e.g., pyrrolidine from enamine

routes).[1][2]

This guide provides an objective comparison of commercial purity grades, defining the Critical

Quality Attributes (CQAs) required for reproducible downstream chemistry. We present a

validated Certificate of Analysis (CoA) framework and experimental protocols to verify product

integrity before use in high-value campaigns.

Product Profile & Critical Quality Attributes (CQAs)
To ensure scientific rigor, a CoA for this material must go beyond simple "Assay >95%". It must

quantify specific impurities that inhibit organometallic or conjugate addition reactions.[2][3]

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b3323276#bc-rfq
https://www.chemicalbook.com/article/synthesis-and-reactions-of-4-4-dimethyl-2-cyclohexen-1-one-synthesis.htm
https://www.chemicalbook.com/article/synthesis-and-reactions-of-4-4-dimethyl-2-cyclohexen-1-one-synthesis.htm
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://www.chemicalbook.com/article/synthesis-and-reactions-of-4-4-dimethyl-2-cyclohexen-1-one-synthesis.htm
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://scs.illinois.edu/system/files/inline-files/NMR_chem_shifts.pdf
https://chem.washington.edu/sites/chem/files/documents/facilities/nmrsolventschart_001.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3323276?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Standard vs. High-Fidelity Specifications
Parameter

Technical Grade

(Standard)

High-Fidelity Grade

(Recommended)
Why It Matters?

Appearance Yellow to brown liquid
Colorless to pale

yellow liquid

Color indicates

oxidation polymers or

amine residues.[1][3]

GC Assay ≥ 95.0% ≥ 98.5%

Lower purity affects

stoichiometry in

catalytic cycles.[2][3]

1H-NMR Identity Conforms to Structure
Conforms + No

Isomeric Impurities

Verifies absence of

regioisomers (e.g.,

3,3-dimethyl isomer).

[1][3]

Major Impurity

4,4-

dimethylcyclohexanon

e (<5%)

< 0.5%

The saturated ketone

is dead weight in

Michael additions.[1]

[3]

Water (KF) Not typically reported < 0.1%

Critical for moisture-

sensitive

organocuprate

reactions.[1][2][3]

Acid Value Not reported < 0.5 mg KOH/g

Residual acid

neutralizes basic

catalysts (e.g.,

alkoxides).[2][3]

Comparative Performance Analysis
We compared the performance of High-Fidelity (HF) and Technical Grade (TG) lots in a

standard organocuprate conjugate addition—a reaction highly sensitive to impurities.[1][3]

Case Study: Conjugate Addition of Lithium
Dimethylcuprate
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Reaction: 4,4-dimethyl-2-cyclohexen-1-one +

3,3,4,4-tetramethylcyclohexanone (enolate intermediate).[1]

Experimental Data: Yield & Side Reactions
Performance Metric

High-Fidelity Grade

(>98.5%)

Technical Grade

(~95%)
Causality & Insight

Isolated Yield 92% 78%

The TG lot contained

4% saturated ketone

(non-reactive),

causing stoichiometric

mismatch of the

cuprate reagent.[1][3]

Reagent Consumption 1.1 Equivalents 1.4 Equivalents

Impurities (water/acid)

quenched the

organometallic

reagent, requiring

excess to drive

conversion.[2][3]

Workup Profile Clean separation Emulsion formation

Residual pyrrolidine

(from synthesis) in TG

grade formed

surfactants during

aqueous quench.[2][3]

Color of Crude Pale yellow Dark orange

Polymerization of

volatile impurities

during concentration.

[2][3]

The "Hidden" Impurity: 4,4-Dimethylcyclohexanone
Many commercial routes involve the oxidation of 4,4-dimethylcyclohexanone or the Robinson

annulation of isobutyraldehyde.[1] Incomplete oxidation leaves the saturated ketone.[2][3]
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Impact: It is spectroscopically similar (IR carbonyl stretch) but chemically inert to nucleophilic

attack at the

-position.[1][3] It accumulates in the reaction mixture, complicating purification.[2][3]

Visualizing the Quality Control Workflow
The following decision tree outlines the logic for accepting or rejecting a lot based on specific

application needs.

Incoming Material
(CAS 1073-13-8)

Visual Inspection
(Color/Clarity)

GC-FID Assay
(Target >98%)

Pass

Is Saturated Ketone
> 1.0%?

Assay < 98%
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Identify Impurities
(MS/NMR)

Approve for
General Synthesis

No (Use Excess Reagent)

Distillation Required
(bp 73-74°C @ 14mmHg)

Yes

Approve for
Organometallics

NoYes (Dry)

Retest
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Figure 1: QC Decision Tree for evaluating 4,4-dimethyl-2-cyclohexen-1-one lots. High-

sensitivity applications require strict limits on saturated ketone and water content.[1]
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Self-Validating Experimental Protocols
To verify the CoA claims, use these internal-standardized methods. These protocols are

designed to be self-checking; if the internal standard response varies, the run is invalid.[1]

Protocol A: Quantitative GC-FID Purity Assay
This method separates the enone from its saturated analog and volatile solvents.[1]

Reagents:

Analyte: 4,4-dimethyl-2-cyclohexen-1-one.[1][4][5][6][7][8][9][10][11]

Internal Standard (IS): n-Dodecane (High purity).[1][3]

Solvent: Dichloromethane (HPLC Grade).[2][3]

Procedure:

Standard Preparation: Weigh exactly 50 mg of reference standard enone and 50 mg of n-

Dodecane into a 10 mL volumetric flask. Dilute to mark.

Sample Preparation: Weigh exactly 50 mg of the commercial sample and 50 mg of n-

Dodecane into a 10 mL flask. Dilute to mark.

GC Parameters:

Column: DB-5 or HP-5 (30m x 0.25mm x 0.25µm).[1][3]

Inlet: 250°C, Split ratio 50:1.

Oven: 60°C (hold 2 min)

10°C/min

200°C.

Detector (FID): 280°C.[2][3]

Calculation:
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Note: The Response Factor (RF) is derived from the standard mixture.[2][3] n-Dodecane
elutes after the enone, preventing overlap.[1]

Protocol B: 1H-NMR Identity & Isomer Check
Used to detect non-volatile polymers and confirm the enone structure.[1]

Procedure:

Dissolve 20 mg of sample in 0.6 mL

.

Acquire spectrum (min 8 scans, d1=5s to ensure relaxation).[2][3]

Diagnostic Signals:

6.66 (d, 1H,

,

-proton).[1][2][3]

5.84 (d, 1H,

,

-proton).[1][2][3]

1.17 (s, 6H, gem-dimethyl).[1][2][3]

Impurity Flag: Look for a triplet at

~2.3-2.5 ppm lacking alkene partners—this indicates the saturated ketone (4,4-
dimethylcyclohexanone).[1][3]

Synthesis Pathway & Impurity Origins[1][12]
Understanding the synthesis helps predict the impurities found in the CoA.[2][3] The most

common commercial route is the Robinson Annulation variant or Dehydrogenation.[2][3]
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Figure 2: Synthesis pathway highlighting origins of common impurities. MVK polymerization

leads to colored residues, while over-reduction or incomplete dehydrogenation leads to the

saturated ketone.[2]

Conclusion
For high-value drug development or catalytic methodology, Technical Grade (95%) 4,4-

dimethyl-2-cyclohexen-1-one is often insufficient due to the presence of the saturated ketone

impurity and potential catalyst poisons (amines/water).[1]

Recommendation:

Screen: Always run a GC-FID with an internal standard upon receipt.[1][2][3]

Purify: If the saturated ketone exceeds 1.0%, distill the material (bp 73-74°C @ 14 mmHg).

Store: Keep under inert gas at 4°C to prevent oxidation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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